Cas no 219715-40-9 (2,4-dimethoxypyridine-3-sulfonyl chloride)
2,4-Dimethoxypyridine-3-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity due to the electron-rich dimethoxy-substituted pyridine ring, which facilitates efficient sulfonylation under mild conditions. The compound is valuable in pharmaceutical and agrochemical research for modifying amines, alcohols, and other nucleophiles. Its stability and selectivity make it suitable for complex transformations, ensuring reliable yields. The presence of methoxy groups enhances solubility in common organic solvents, simplifying reaction workup. This reagent is particularly useful in peptide chemistry and the synthesis of sulfonamides, offering a robust tool for advanced synthetic applications.
219715-40-9 structure
Product Name:2,4-dimethoxypyridine-3-sulfonyl chloride
CAS No:219715-40-9
MF:C7H8ClNO4S
MW:237.660719871521
CID:6110887
PubChem ID:23228200
Update Time:2025-10-29
2,4-dimethoxypyridine-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dimethoxypyridine-3-sulfonyl chloride
- AKOS006334341
- 219715-40-9
- SCHEMBL7864574
- EN300-1988773
-
- Inchi： 1S/C7H8ClNO4S/c1-12-5-3-4-9-7(13-2)6(5)14(8,10)11/h3-4H,1-2H3
- InChI Key： OWZRNKPTVDTVKC-UHFFFAOYSA-N
- SMILES： ClS(C1C(=NC=CC=1OC)OC)(=O)=O
Computed Properties
- Exact Mass: 236.9862566g/mol
- Monoisotopic Mass: 236.9862566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 73.9Ų
2,4-dimethoxypyridine-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1988773-0.05g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 0.05g |
$1452.0 | 2023-09-16 | ||
| Enamine | EN300-1988773-0.1g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 0.1g |
$1521.0 | 2023-09-16 | ||
| Enamine | EN300-1988773-0.25g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 0.25g |
$1591.0 | 2023-09-16 | ||
| Enamine | EN300-1988773-0.5g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 0.5g |
$1660.0 | 2023-09-16 | ||
| Enamine | EN300-1988773-1.0g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 1g |
$1729.0 | 2023-06-03 | ||
| Enamine | EN300-1988773-2.5g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 2.5g |
$3389.0 | 2023-09-16 | ||
| Enamine | EN300-1988773-5.0g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 5g |
$5014.0 | 2023-06-03 | ||
| Enamine | EN300-1988773-10.0g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 10g |
$7435.0 | 2023-06-03 | ||
| Enamine | EN300-1988773-1g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 1g |
$1729.0 | 2023-09-16 | ||
| Enamine | EN300-1988773-5g |
2,4-dimethoxypyridine-3-sulfonyl chloride |
219715-40-9 | 5g |
$5014.0 | 2023-09-16 |
2,4-dimethoxypyridine-3-sulfonyl chloride Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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